![molecular formula C21H13Cl2F2N3O B4292264 N-{4-[chloro(difluoro)methoxy]phenyl}-4-(4-chlorophenyl)phthalazin-1-amine](/img/structure/B4292264.png)
N-{4-[chloro(difluoro)methoxy]phenyl}-4-(4-chlorophenyl)phthalazin-1-amine
Overview
Description
N-{4-[chloro(difluoro)methoxy]phenyl}-4-(4-chlorophenyl)phthalazin-1-amine, also known as AG-014699, is a small molecule inhibitor that has been extensively studied in the field of cancer research. This compound has shown promising results in preclinical studies and is currently in clinical trials for the treatment of various types of cancer.
Mechanism of Action
N-{4-[chloro(difluoro)methoxy]phenyl}-4-(4-chlorophenyl)phthalazin-1-amine is a PARP inhibitor, which means it inhibits the activity of poly (ADP-ribose) polymerase (PARP) enzymes. PARP enzymes are involved in the repair of DNA damage, and their inhibition leads to the accumulation of DNA damage and ultimately cell death. N-{4-[chloro(difluoro)methoxy]phenyl}-4-(4-chlorophenyl)phthalazin-1-amine has been shown to be highly selective for PARP-1 and PARP-2 enzymes, which are the most abundant PARP enzymes in cells.
Biochemical and Physiological Effects:
N-{4-[chloro(difluoro)methoxy]phenyl}-4-(4-chlorophenyl)phthalazin-1-amine has been shown to have various biochemical and physiological effects. In preclinical studies, this compound has been shown to induce apoptosis, inhibit cell proliferation, and increase DNA damage in cancer cells. In addition, N-{4-[chloro(difluoro)methoxy]phenyl}-4-(4-chlorophenyl)phthalazin-1-amine has been shown to enhance the efficacy of chemotherapy drugs in cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-{4-[chloro(difluoro)methoxy]phenyl}-4-(4-chlorophenyl)phthalazin-1-amine is its potency and selectivity for PARP enzymes. This makes it an ideal tool for studying the role of PARP enzymes in various cellular processes. However, one of the limitations of N-{4-[chloro(difluoro)methoxy]phenyl}-4-(4-chlorophenyl)phthalazin-1-amine is its low solubility in water, which can make it difficult to use in certain experimental settings.
Future Directions
There are several future directions for the study of N-{4-[chloro(difluoro)methoxy]phenyl}-4-(4-chlorophenyl)phthalazin-1-amine. One area of research is the development of more potent and selective PARP inhibitors. Another area of research is the identification of biomarkers that can predict the response of cancer cells to PARP inhibitors. Finally, the combination of PARP inhibitors with other targeted therapies is an area of research that has shown promising results in preclinical studies.
Scientific Research Applications
N-{4-[chloro(difluoro)methoxy]phenyl}-4-(4-chlorophenyl)phthalazin-1-amine has been extensively studied in the field of cancer research. It has been shown to have potent antitumor activity in various cancer cell lines, including breast, ovarian, and pancreatic cancer. This compound has also been shown to have synergistic effects when used in combination with other chemotherapy drugs, such as gemcitabine and cisplatin.
properties
IUPAC Name |
N-[4-[chloro(difluoro)methoxy]phenyl]-4-(4-chlorophenyl)phthalazin-1-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H13Cl2F2N3O/c22-14-7-5-13(6-8-14)19-17-3-1-2-4-18(17)20(28-27-19)26-15-9-11-16(12-10-15)29-21(23,24)25/h1-12H,(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQYCWIJBIAEYFN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NN=C2NC3=CC=C(C=C3)OC(F)(F)Cl)C4=CC=C(C=C4)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H13Cl2F2N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{4-[chloro(difluoro)methoxy]phenyl}-4-(4-chlorophenyl)phthalazin-1-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.